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Compound of Interest

Compound Name: N-methyl-4-phenoxyaniline
CAS No.: 72920-03-7
Cat. No.: B2454709
Get Quote
. J

CAS Number: 72920-03-7 Molecular Formula: C13H13NO Synonyms: N-Methyl-p-
phenoxyaniline; 4-(Methylamino)diphenyl ether[1]

Executive Safety Summary

N-Methyl-4-phenoxyaniline is a secondary aromatic amine used primarily as an intermediate
in organic synthesis and pharmaceutical development.[1] While specific toxicological data for
this exact derivative is often limited in standard databases, it shares structural homology with 4-
phenoxyaniline (CAS 139-59-3) and N-methylaniline.[1]

The Precautionary Principle dictates we treat this substance as a high-hazard compound.[1]

o Primary Risks: Acute toxicity (oral, dermal, inhalation), skin sensitization, and potential
methemoglobinemia (a condition reducing blood oxygen transport).[1]

 Critical Control: All handling must occur within a certified chemical fume hood.[1] Zero skin
contact is the operational standard.[1]

Hazard Identification & Risk Assessment
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Based on Structural Activity Relationship (SAR) with 4-phenoxyaniline and N-methylaniline.[1]

Hazard Class Risk Description Signal Word

Toxic if swallowed, inhaled, or

. in contact with skin.[1][2][3]
Acute Toxicity ) ) ) DANGER
Rapid absorption potential.[1]

[4]

High probability of allergic skin
Sensitization reaction.[1] Sensitization is WARNING

irreversible.[1]

Potential damage to red blood
cells (Methemoglobinemia)

Target Organ ) ) WARNING
and liver/kidneys upon

repeated exposure.[1]

) Very toxic to aquatic life with
Environmental ) WARNING
long-lasting effects.[1][5]

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient.[1] Use this upgraded matrix.
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Zone Equipment Specification / Rationale

Primary: Fume Hood (Face
velocity: 0.5 m/s).[1]
) ) ) Secondary (Spill/Cleaning):
Respiratory Engineering Control ) ]
Full-face respirator with ABEK-
P3 combination filters (Organic

vapor + Particulate).[1]

Inner Layer: Nitrile (4 mil) -
Tactile sensitivity.[1] Outer
Layer: Silver Shield®

Hand Protection Double Gloving (Laminate) or thick Nitrile (>8
mil).[1] Rationale: Aromatic
amines can permeate standard

thin nitrile gloves rapidly.[1]

Tightly fitting safety goggles
] (indirect venting).[1] Face
Eye/Face Chemical Goggles ) o ]
shield required if pouring

liquids >100 mL.[1]

Chemical-resistant lab coat
(Tyvek® or similar) with a

Body Lab Coat + Apron chemically resistant apron
(Butyl or Neoprene) for liquid
handling.[1]

Operational Protocol: Safe Handling Workflow

This workflow minimizes exposure during the critical "Weighing" and "Transfer" phases.[1]

Step 1: Preparation & Verification

» Verify Fume Hood: Ensure certification is current and sash alarm is active.

e Prepare Decontamination Solution: Mix 10% Ascorbic Acid (Vitamin C) or dilute acetic acid
solution (for amine neutralization) and have it ready.[1]
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» Static Control: Use an anti-static gun on glassware, as amine powders can be electrostatic
and "jump."[1]

Step 2: Weighing (The Critical Step)

Avoid weighing on an open bench.

o Place the analytical balance inside the fume hood.[1] If not possible, use a powder
containment hood.[1]

o Tare a sealable weighing boat or vial.[1]
» Transfer the solid using a disposable spatula.[1]
» Immediately seal the weighing vessel before removing it from the balance.

o Wipe the exterior of the vessel with a solvent-dampened wipe (Ethanol) before transport.[1]

Step 3: Reaction Setup

e Add solvent to the reaction vessel before adding the amine if possible, or use a solid-addition
funnel to prevent dust generation.[1]

e If heating is required, ensure a reflux condenser is fitted before heating begins to prevent
vapor escape.[1]

Step 4. Cleanup[1][6][7]

e Wipe down all surfaces with ethanol, followed by the decontamination solution.[1]

o Dispose of wipes in the solid hazardous waste stream (see Section 6).[1]

Visual Handling Workflow

Start: Material Receipt 8 b A PPE Verification: Weighing: Reaction Setup: Waste Disposal:
. P revent Oxidation Double Gloves + Fume Hood Inside Hood/Containment Closed System Segregated Amine Stream
N /,
~o .

Decon required
before nextrun ~__-~
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Click to download full resolution via product page

Figure 1: Logical workflow for handling N-Methyl-4-phenoxyaniline from receipt to disposal.

Emergency Response & Spill Logic

Spill Response Kit Requirements:

* Inert absorbent (Vermiculite or Sand).[1]

e Scoop and brush (polypropylene).[1]

o Heavy-duty waste bags (yellow/hazmat).[1]
Exposure Response:

o Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not use alcohol
(increases skin absorption).[1]

o Eye Contact: Rinse for 15 minutes; lift eyelids.[1] Seek medical attention.

 Inhalation: Remove to fresh air. If blue discoloration (cyanosis) of lips/nails occurs,
administer oxygen (medical personnel only).[1]
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Spill Detected

Volume > 50g
or >100mL?

No (Minor) \Yes (Major)

EVACUATE LAB
Call EHS / Hazmat Team

Is it Powder
or Liquid?

Powder

1. Dampen with PEG/Ethanol 1. Cover with Vermiculite
(Prevent Dust) 2. Wait 5 mins
2. Scoop to Waste 3. Scoop to Waste

Double Wash Area:

1. Soap/Water
2. Alcohol Wipe

Click to download full resolution via product page

Figure 2: Decision logic for spill containment and remediation.

Waste Disposal Protocol

Never dispose of this chemical down the drain.[1] It is highly toxic to aquatic environments.[1]

[5117]

o Segregation: Create a dedicated waste container labeled "Toxic Organic - Amine
Contaminated".
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 Liquid Waste: Combine with compatible organic solvents (e.g., acetone/ethanol washings).[1]
Ensure pH is neutral or slightly alkaline to prevent acid-amine exothermic reactions if mixed
with strong acid waste.[1]

¢ Solid Waste: Contaminated gloves, weighing boats, and paper towels must be double-
bagged and sealed.[1]

o Labeling: Clearly mark the container with CAS 72920-03-7 and "Marine Pollutant.”[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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logistics-for-n-methyl-4-phenoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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